Cas no 2680620-67-9 (tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate)
tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate
- 2680620-67-9
- EN300-28297428
- tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate
-
- Inchi: 1S/C17H30N2O5/c1-15(2,3)23-13(20)18-10-17(22,11-18)12-8-7-9-19(12)14(21)24-16(4,5)6/h12,22H,7-11H2,1-6H3
- InChI Key: PGZPHHXOPXPMOR-UHFFFAOYSA-N
- SMILES: OC1(CN(C(=O)OC(C)(C)C)C1)C1CCCN1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 342.21547206g/mol
- Monoisotopic Mass: 342.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 79.3Ų
tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297428-0.05g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-28297428-0.1g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28297428-0.25g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-28297428-0.5g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-28297428-1.0g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-28297428-2.5g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-28297428-5.0g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-28297428-10.0g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-28297428-1g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 1g |
$986.0 | 2023-09-07 | ||
| Enamine | EN300-28297428-5g |
tert-butyl 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate |
2680620-67-9 | 5g |
$2858.0 | 2023-09-07 |
tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate
Professional Introduction to Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate (CAS No. 2680620-67-9)
Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate
This compound, identified by the CAS number 2680620-67-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. Its complex molecular structure, featuring multiple functional groups, makes it a promising candidate for various biochemical applications. The compound's synthesis and potential therapeutic applications have garnered considerable attention from the scientific community, particularly in the development of novel drug candidates.
The molecular framework of Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate incorporates several key features that contribute to its versatility. The presence of a tert-butoxy group provides stability and protection during synthetic processes, while the carbonyl and hydroxy functionalities offer reactive sites for further chemical modifications. These attributes make the compound an invaluable intermediate in the synthesis of more complex molecules.
In recent years, there has been a growing interest in azetidine derivatives due to their potential biological activity. Azetidines, as a class of heterocyclic compounds, exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The specific modification of Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate enhances its suitability for these applications by introducing additional functional groups that can interact with biological targets.
The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and protecting group strategies, are employed to achieve the desired molecular architecture. These techniques not only facilitate the construction of the complex core structure but also allow for subsequent modifications to tailor the compound's properties for specific applications.
Recent studies have highlighted the potential of Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting certain enzymes and receptors implicated in various diseases. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. These findings underscore its potential as a lead compound for further drug development.
The structural features of Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between this compound and target proteins. This approach allows for the optimization of the molecule's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.
In addition to its therapeutic potential, Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate has shown promise in preclinical studies as a tool for understanding disease mechanisms. Its ability to modulate specific biological pathways provides insights into the underlying processes of various conditions. This information is crucial for developing more targeted and effective treatments.
The future prospects for Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate are vast. Ongoing research aims to explore its full therapeutic potential by investigating new synthetic routes and exploring its interactions with different biological targets. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.
In conclusion, Tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate (CAS No. 2680620-67-9) is a remarkable compound with significant implications for pharmaceutical chemistry and medicinal research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.
2680620-67-9 (tert-butyl 2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)